5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]-2-furamide

• IUPAC Name: 5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H10ClF3INO2/c19-11-3-1-10(2-4-11)15-7-8-16(26-15)17(25)24-14-6-5-12(23)9-13(14)18(20,21)22/h1-9H,(H,24,25)
• InChI Key: MNRQRZIMPZGYDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)NC3=C(C=C(C=C3)I)C(F)(F)F)Cl
• Molecular Formula: C18H10ClF3INO2
• Molecular Weight: 491.6 g/mol

Description

5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]-2-furamide, also known as CPI-444, is a small molecule inhibitor of the adenosine A2A receptor. It has been shown to have potential therapeutic applications in cancer treatment and immunotherapy.

Mechanism of Action

5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]-2-furamide works by binding to the adenosine A2A receptor and inhibiting its activity. This receptor is known to play a key role in regulating the immune response to tumors. By blocking this receptor, this compound can enhance the activity of immune cells and improve the efficacy of cancer immunotherapy.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can enhance the activity of immune cells, such as T cells and natural killer cells, and improve the efficacy of cancer immunotherapy. It can also inhibit the growth and proliferation of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]-2-furamide is its specificity for the adenosine A2A receptor, which makes it a promising candidate for cancer immunotherapy. However, one of the limitations of this compound is its potential toxicity, which may limit its clinical use.

Future Directions

There are a number of future directions for research on 5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]-2-furamide. One area of interest is in combination therapy, where this compound is used in conjunction with other cancer treatments to improve their efficacy. Another area of interest is in exploring the potential use of this compound in other diseases, such as autoimmune disorders and chronic inflammation. Additionally, further research is needed to better understand the mechanisms of action of this compound and to optimize its clinical use.

Scientific Research Applications

5-(4-chlorophenyl)-N-[4-iodo-2-(trifluoromethyl)phenyl]-2-furamide has been extensively studied for its potential therapeutic applications in cancer treatment and immunotherapy. It has been shown to inhibit the adenosine A2A receptor, which plays a key role in suppressing the immune response in tumors. By blocking this receptor, this compound can enhance the immune response to tumors and improve the efficacy of cancer immunotherapy.